![molecular formula C17H18Cl2N4O B2919707 2,4-dichloro-N-(6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)benzamide CAS No. 1396860-94-8](/img/structure/B2919707.png)
2,4-dichloro-N-(6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,4-dichloro-N-(6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a small molecule inhibitor that targets certain enzymes and receptors in the body, making it a promising candidate for the development of new drugs.
Scientific Research Applications
Synthesis and Chemical Properties
2,4-dichloro-N-(6-(4-methylpiperidin-1-yl)pyrimidin-4-yl)benzamide, as part of a broader chemical family, has been involved in the synthesis of various compounds with potential therapeutic and industrial applications. For instance, compounds related to this structure have been synthesized for their anti-inflammatory and analgesic properties. One study discussed the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, showcasing significant cyclooxygenase-2 (COX-2) inhibitory activity, analgesic, and anti-inflammatory effects (A. Abu‐Hashem et al., 2020). Such research highlights the compound's role in developing new pharmacological agents.
Antimicrobial and Antifungal Activities
New derivatives synthesized from similar chemical structures have shown promising antimicrobial and antifungal activities. For example, a study reported the synthesis and antimicrobial evaluation of pyrimidinone and oxazinone derivatives, indicating potential as novel antimicrobial agents (A. Hossan et al., 2012). These findings suggest the utility of this compound in the development of new antimicrobial compounds.
Anticancer and Enzyme Inhibition
Research into related compounds has also explored anticancer potentials. For instance, N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide, a structurally related compound, was identified as an orally active histone deacetylase inhibitor with significant antitumor activity, highlighting the therapeutic potential of such molecules in cancer treatment (Nancy Z. Zhou et al., 2008).
Antioxidant and Neuroprotective Effects
Moreover, 2,4-disubstituted pyrimidine derivatives have been investigated for their dual activity as cholinesterase and amyloid-β (Aβ)-aggregation inhibitors, offering insights into Alzheimer's disease treatment (T. Mohamed et al., 2011). This research indicates the compound's potential in creating neuroprotective drugs.
properties
IUPAC Name |
2,4-dichloro-N-[6-(4-methylpiperidin-1-yl)pyrimidin-4-yl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18Cl2N4O/c1-11-4-6-23(7-5-11)16-9-15(20-10-21-16)22-17(24)13-3-2-12(18)8-14(13)19/h2-3,8-11H,4-7H2,1H3,(H,20,21,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYNUCMRLCBZZAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=NC=NC(=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18Cl2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.